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Compound of Interest

Compound Name: N-Methyl pyrrole-d3

Cat. No.: B564586 Get Quote

Introduction

N-Methyl-d3-pyrrole is a deuterated analog of N-Methylpyrrole, often utilized as an internal

standard in mass spectrometry-based quantitative analysis, such as in pharmacokinetic and

metabolic studies. The incorporation of deuterium atoms provides a distinct mass shift, allowing

for its differentiation from the endogenous, non-labeled compound while maintaining similar

chemical and physical properties. Accurate preparation of a stock solution is the first critical

step to ensure the precision and reliability of subsequent experiments. This document provides

a detailed protocol for the preparation, storage, and safe handling of N-Methyl-d3-pyrrole stock

solutions.

Physicochemical and Safety Data

A summary of the essential properties and safety information for N-Methyl-d3-pyrrole is

provided below. This data is crucial for accurate calculations and for ensuring safe laboratory

practices.
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Property Value Source(s)

Molecular Formula C₅H₄D₃N [1]

Molecular Weight 84.13 g/mol [1][2]

CAS Number 20687-13-2 [1]

Appearance Yellow Oil / Liquid [1]

Boiling Point 110-112 °C [1]

Solubility

Soluble in Chloroform and

other organic solvents like

alcohols.

[1][3][4]

Storage Conditions

Store in a cool, dry, well-

ventilated area, away from

heat and ignition sources.

Keep container tightly sealed.

For long-term stability, store

under an inert gas and protect

from light and moisture.

[5][6]

Safety Hazards

Highly flammable liquid and

vapor. Harmful if swallowed.

Causes skin and eye irritation.

May cause respiratory

irritation.

[5][6][7]

Note: The density of the non-deuterated form is approximately 0.914 g/mL at 25 °C. The

density of N-Methyl-d3-pyrrole is assumed to be similar.[3][4]

Experimental Protocol
This protocol details the step-by-step procedure for preparing a stock solution of N-Methyl-d3-

pyrrole.

1. Materials and Equipment

N-Methyl-d3-pyrrole
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Anhydrous solvent (e.g., Chloroform, Methanol, Acetonitrile, DMSO)

Calibrated analytical balance (if preparing by mass)

Calibrated positive displacement micropipettes (for handling viscous liquids)

Volumetric flasks (Class A)

Amber glass vials with PTFE-lined screw caps for storage

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

(e.g., nitrile)

2. Safety Precautions

Work in a Fume Hood: N-Methyl-d3-pyrrole is volatile and flammable. All handling, including

weighing and solvent addition, must be performed in a certified chemical fume hood to

ensure adequate ventilation.[5][8]

Avoid Ignition Sources: Keep the compound and its solutions away from open flames, hot

surfaces, and sparks. Use non-sparking tools and ensure equipment is properly grounded to

prevent static discharge.[6][7]

Wear Appropriate PPE: Always wear safety goggles, a lab coat, and chemical-resistant

gloves to prevent contact with skin and eyes.[5]

Emergency Preparedness: Have an appropriate fire extinguisher (e.g., dry chemical, CO₂)

and a safety shower/eyewash station readily accessible.

3. Stock Solution Preparation (Example: 1 mg/mL in Acetonitrile)

This protocol is for preparing a stock solution by mass, which is the most accurate method.
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Tare the Weighing Vessel: Place a clean, dry amber glass vial on the analytical balance and

tare its mass.

Dispense N-Methyl-d3-pyrrole: Carefully add the desired amount of N-Methyl-d3-pyrrole oil

into the tared vial using a calibrated micropipette. Record the exact mass (e.g., 10.0 mg).

Calculate Solvent Volume: Based on the recorded mass, calculate the required volume of

solvent to achieve the target concentration.

Volume (mL) = Mass (mg) / Concentration (mg/mL)

Example: 10.0 mg / 1.0 mg/mL = 10.0 mL

Dissolve the Compound:

Add approximately half of the calculated solvent volume (e.g., 5 mL of Acetonitrile) to the

vial containing the N-Methyl-d3-pyrrole.

Cap the vial and vortex thoroughly for 30-60 seconds until the oil is fully dissolved. A brief

sonication can be used to aid dissolution if necessary.

Adjust to Final Volume:

Carefully transfer the dissolved solution to a 10 mL Class A volumetric flask.

Rinse the original vial with small aliquots of the solvent, adding the rinsate to the

volumetric flask to ensure a quantitative transfer.

Add solvent to the flask until the bottom of the meniscus reaches the calibration mark.

Homogenize the Solution: Cap the volumetric flask and invert it 15-20 times to ensure the

solution is homogeneous.

Transfer and Label: Transfer the final stock solution to a new, clearly labeled amber glass

storage vial. The label should include:

Compound Name: N-Methyl-d3-pyrrole Stock Solution
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Concentration: 1.0 mg/mL

Solvent: Acetonitrile

Preparation Date

Preparer's Initials

Expiry Date

4. Storage and Handling

Storage: Store the stock solution in a tightly sealed amber vial at the recommended

temperature (refer to the Certificate of Analysis, but typically ≤4°C for long-term storage) to

minimize solvent evaporation and protect from light.[5][9]

Handling: Before use, allow the solution to equilibrate to room temperature to prevent

condensation from introducing water into the stock. Vortex briefly before taking an aliquot to

ensure homogeneity.

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution.
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Caption: Workflow for N-Methyl-d3-pyrrole stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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